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Abstract
Methyldichlorosilane (CH₃SiHCl₂), a key organosilicon compound, is a colorless, fuming

liquid with a pungent odor.[1] It serves as a critical intermediate in the synthesis of a wide array

of silicone-based materials. This guide provides an in-depth overview of its chemical formula,

structure, physicochemical properties, and detailed experimental protocols relevant to its

synthesis and reactions. The information is tailored for researchers, scientists, and

professionals in drug development who utilize organosilicon compounds in their work.

Chemical Formula and Structure
The chemical formula for methyldichlorosilane is CH₃SiHCl₂.[1][2] Its structure consists of a

central silicon atom covalently bonded to one methyl group (-CH₃), one hydrogen atom (-H),

and two chlorine atoms (-Cl).

The spatial arrangement of these groups around the silicon atom is tetrahedral. This structure

is the foundation for its reactivity and utility as a precursor in organosilicon chemistry.

Molecular Structure of Methyldichlorosilane
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Caption: Ball-and-stick model of the methyldichlorosilane molecule.

Physicochemical Properties
A summary of the key quantitative properties of methyldichlorosilane is presented in the table

below for easy reference and comparison.
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Property Value

Molecular Weight 115.03 g/mol [1]

Density 1.105 g/mL at 25 °C

Boiling Point 41 °C (106 °F)[1][3]

Melting Point -93 °C

Flash Point -26 °F (-32 °C)[1]

Vapor Pressure 6.79 psi (47.1 kPa) at 20 °C[3][4]

Vapor Density 4 (vs air)

Refractive Index n20/D 1.398 (lit.)

Lower Explosive Limit 6 %[5]

Upper Explosive Limit >55 %

Autoignition Temperature 471 °F (244 °C)

Solubility Reacts with water[3][4]

Experimental Protocols
Synthesis of Methyldichlorosilane via the Müller-
Rochow Process
The primary industrial method for the synthesis of methylchlorosilanes, including

methyldichlorosilane, is the Müller-Rochow process.[1][6] This direct synthesis involves the

reaction of methyl chloride with elemental silicon in the presence of a copper catalyst.

Overall Reaction:

CH₃Cl + Si → (CH₃)ₓSiCl₄₋ₓ (a mixture of methylchlorosilanes)

Experimental Workflow for the Müller-Rochow Process:
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Start: Prepare Reactants
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Caption: Workflow for the industrial synthesis of methylchlorosilanes.

Detailed Methodology:
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Reactant Preparation: Finely ground metallurgical-grade silicon (98-99% purity) is mixed with

a copper-based catalyst. Promoters such as zinc and tin may also be added to improve

selectivity and reaction rate.

Reaction: The solid mixture is introduced into a fluidized bed reactor. Gaseous methyl

chloride is then passed through the reactor. The reaction is typically carried out at

temperatures between 280°C and 350°C and pressures of 1 to 5 bar.[1][6]

Product Separation: The resulting mixture of methylchlorosilanes is passed through a

condenser to liquefy the products.

Purification: The crude liquid mixture is then separated by fractional distillation to isolate the

different methylchlorosilane products, including methyldichlorosilane,

dimethyldichlorosilane, and methyltrichlorosilane.

Recycling: Unreacted methyl chloride is recycled back into the reactor.

Hydrolysis of Methyldichlorosilane
Methyldichlorosilane reacts vigorously with water in a hydrolysis reaction to produce

methylsilanetriol and hydrochloric acid. This reaction is highly exothermic.

Reaction:

CH₃SiHCl₂ + 3H₂O → CH₃SiH(OH)₂ + 2HCl

Experimental Protocol for Controlled Hydrolysis:

Caution: This reaction should be performed in a well-ventilated fume hood with appropriate

personal protective equipment, including gloves and safety glasses, due to the vigorous nature

of the reaction and the evolution of corrosive hydrogen chloride gas.

Apparatus Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a

dropping funnel, and a condenser connected to a gas scrubber containing a dilute sodium

hydroxide solution to neutralize the evolved HCl gas.

Reaction Initiation: The reaction flask is charged with a suitable inert solvent (e.g., diethyl

ether or toluene) and cooled in an ice bath.
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Addition of Methyldichlorosilane: A solution of methyldichlorosilane in the same inert

solvent is placed in the dropping funnel.

Controlled Addition of Water: A stoichiometric amount of water is added dropwise to the

stirred, cooled solution of methyldichlorosilane. The rate of addition should be controlled to

manage the exotherm.

Reaction Completion and Workup: After the addition is complete, the reaction mixture is

allowed to warm to room temperature and stirred for an additional period to ensure complete

reaction. The organic layer is then separated, washed with a saturated sodium bicarbonate

solution to neutralize any remaining acid, and then with brine. The organic layer is dried over

an anhydrous drying agent (e.g., MgSO₄), filtered, and the solvent is removed under reduced

pressure to yield the methylsilanetriol product.

Signaling Pathways and Logical Relationships
The primary utility of methyldichlorosilane is as a precursor in the synthesis of more complex

silicon-containing molecules. Its reactivity is dictated by the presence of the Si-H and Si-Cl

bonds.

Logical Relationship of Methyldichlorosilane Reactions:

Methyldichlorosilane
(CH3SiHCl2)

Hydrosilylation
(with Alkenes/Alkynes)

Si-H bond reactivity

Hydrolysis
(with Water)

Si-Cl bond reactivity

Reduction
(e.g., with LiAlH4)

Si-Cl bond reactivity

Grignard Reaction
(with RMgX)

Si-Cl bond reactivity

Alkyl/Aryl-substituted Methylchlorosilanes Methylsiloxanes / Silicones Methylsilane (CH3SiH3) Alkyl/Aryl-substituted Methylsilanes
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Caption: Key reaction pathways of methyldichlorosilane.

This diagram illustrates that the Si-H bond is primarily involved in hydrosilylation reactions,

while the Si-Cl bonds are susceptible to nucleophilic substitution by hydrolysis, reduction, and

Grignard reagents, leading to a diverse range of organosilicon products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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